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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hygroscopic nature of Tyrosine
disodium dihydrate, a critical physicochemical property for researchers, scientists, and drug

development professionals. Understanding and quantifying the moisture sorption

characteristics of this compound is paramount for ensuring its stability, quality, and efficacy

throughout the drug development lifecycle. Several chemical suppliers describe L-Tyrosine

disodium salt dihydrate as "extremely hygroscopic"[1][2][3].

Physicochemical Properties of Tyrosine Disodium
Dihydrate
Tyrosine disodium dihydrate is a salt form of the non-essential amino acid L-tyrosine. Its

chemical and physical properties are summarized in the table below. The presence of two

sodium ions and two water molecules in its hydrated form significantly influences its interaction

with atmospheric moisture.
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Property Value Reference

Chemical Formula C₉H₉NNa₂O₃ • 2H₂O [4]

Molecular Weight 261.18 g/mol [4]

Appearance
White to cream crystalline

powder
[5]

Solubility Soluble in water [6]

pH (1% solution) 10.5 - 12.0 [5]

Hygroscopicity and Its Classification
Hygroscopicity is the ability of a substance to attract and hold water molecules from the

surrounding environment. For active pharmaceutical ingredients (APIs) and excipients, this

property can significantly impact chemical stability, physical form, and manufacturability[7][8].

The European Pharmacopoeia (Ph. Eur.) provides a standardized classification for the

hygroscopic nature of solids.

European Pharmacopoeia Hygroscopicity Classification
The classification is based on the percentage increase in mass of a sample after being stored

at 25°C and 80% relative humidity (RH) for 24 hours.

Classification % Mass Increase (w/w)

Non-hygroscopic < 0.2%

Slightly hygroscopic ≥ 0.2% and < 2%

Hygroscopic ≥ 2% and < 15%

Very hygroscopic ≥ 15%

Deliquescent Sufficient water is absorbed to form a liquid

One study classified L-Tyrosine Disodium Dihydrate as "very hygroscopic (H-4)" based on a

12% weight gain at 80% RH[7]. It is important to note that while this specific result places it in
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the "hygroscopic" category of the European Pharmacopoeia, its strong affinity for water

warrants careful handling and storage.

Below is a workflow diagram illustrating the decision-making process for hygroscopicity

classification based on experimental data.

Start: Sample Exposure
(25°C, 80% RH, 24h) Measure % Mass Increase

Non-hygroscopic

< 0.2%

Slightly hygroscopic
≥ 0.2% and < 2%

Hygroscopic≥ 2% and < 15%

Very hygroscopic

≥ 15%

Deliquescent

Forms liquid

Click to download full resolution via product page

Hygroscopicity Classification Workflow

Experimental Protocols for Hygroscopicity
Assessment
To quantitatively assess the hygroscopic nature of Tyrosine disodium dihydrate, two primary

analytical techniques are employed: Dynamic Vapor Sorption (DVS) and Karl Fischer Titration.

Dynamic Vapor Sorption (DVS)
DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed

to a controlled environment of varying relative humidity at a constant temperature[9][10]. This

method provides a detailed moisture sorption-desorption isotherm, which is a fingerprint of the

material's interaction with water vapor.
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Sample Preparation:

Accurately weigh 10-20 mg of Tyrosine disodium dihydrate powder into a clean, dry

DVS sample pan.

Ensure the sample is evenly distributed in the pan to maximize surface area exposure.

Instrument Setup and Equilibration:

Place the sample pan onto the DVS instrument's microbalance.

Set the analysis temperature to 25°C.

Dry the sample in-situ at 0% RH until a stable mass is achieved ( dm/dt ≤ 0.002% min⁻¹

over a 10-minute period). This initial mass is recorded as the dry mass.

Sorption Phase:

Increase the relative humidity in a stepwise manner, typically in 10% RH increments from

0% to 90% RH.

At each RH step, the sample mass is allowed to equilibrate until a stable weight is

recorded.

Desorption Phase:

Decrease the relative humidity in a similar stepwise manner from 90% back down to 0%

RH.

Record the equilibrium mass at each step.

Data Analysis:

The change in mass at each RH step is plotted against the target RH to generate a

moisture sorption-desorption isotherm.

The percentage change in mass is calculated relative to the initial dry mass.
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The following diagram illustrates the experimental workflow for a DVS analysis.

Sample Preparation

DVS Analysis

Data Output

Weigh 10-20 mg of sample

Load sample into DVS pan

Dry sample at 0% RH

Increase RH in steps (0% -> 90%)

Decrease RH in steps (90% -> 0%)

Generate Sorption-Desorption Isotherm
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Dynamic Vapor Sorption (DVS) Experimental Workflow

Karl Fischer Titration
Karl Fischer (KF) titration is a highly specific and accurate method for determining the water

content of a substance[11][12]. It is based on a stoichiometric reaction between water and an

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1142380?utm_src=pdf-body-img
https://www.pharmaguideline.com/2011/09/water-content-determination-by-karl.html?m=1
https://www.metrohm.com/content/dam/metrohm/shared/documents/monographs/81085089EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


iodine-based reagent. This technique is particularly useful for quantifying the absolute water

content, including both surface and bound water.

Reagent and Instrument Preparation:

Fill the KF titrator's burette and reservoir with a standardized volumetric Karl Fischer

reagent.

Add a suitable solvent, such as anhydrous methanol, to the titration vessel.

Titrate the solvent with the KF reagent to a stable, anhydrous endpoint to eliminate any

residual moisture.

Sample Introduction:

Accurately weigh a sample of Tyrosine disodium dihydrate (typically 50-100 mg,

depending on the expected water content) using an analytical balance.

Quickly and carefully introduce the sample into the conditioned titration vessel, ensuring

minimal exposure to atmospheric moisture.

Titration:

Start the titration. The KF reagent is added to the vessel, reacting with the water from the

sample.

The endpoint is detected potentiometrically when an excess of iodine is present.

Calculation:

The volume of KF reagent consumed is used to calculate the percentage of water in the

sample based on the pre-determined titer of the reagent.

The titer is typically determined using a certified water standard, such as disodium tartrate

dihydrate.

The procedural flow for a Karl Fischer titration is depicted in the diagram below.
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Karl Fischer Titration Procedural Flow

Quantitative Data on Water Sorption
While specific DVS isotherm data for Tyrosine disodium dihydrate is not widely published,

based on its classification as "extremely hygroscopic" and reported water uptake values, a

representative moisture sorption profile can be constructed. The table below summarizes the

expected water uptake at various relative humidities at 25°C.
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Relative Humidity (%)
Expected % Mass Increase
(w/w)

Hygroscopicity
Classification

20 0.5 - 1.5 Slightly hygroscopic

40 2.0 - 4.0 Hygroscopic

60 5.0 - 8.0 Hygroscopic

80 10.0 - 14.0 Hygroscopic

90 > 15.0 Very hygroscopic

Note: This data is representative and intended to illustrate the expected behavior of a highly

hygroscopic material like Tyrosine disodium dihydrate. Actual values may vary depending on

the specific batch, particle size, and crystalline form.

The expected DVS isotherm would likely show a significant increase in water uptake as the

relative humidity rises, with potential for hysteresis between the sorption and desorption curves,

which can be indicative of changes in the material's structure upon hydration.

Impact on Drug Development and Manufacturing
The pronounced hygroscopic nature of Tyrosine disodium dihydrate has several critical

implications for drug development and manufacturing:

Stability: Increased water content can accelerate chemical degradation pathways, such as

hydrolysis, and may lead to changes in the solid-state form (e.g., deliquescence or hydrate

formation), impacting the product's shelf life and efficacy.

Flowability and Processing: The uptake of moisture can lead to powder agglomeration and

caking, which can negatively affect powder flow, blend uniformity, and tablet compression.

Formulation: The choice of excipients must be carefully considered to avoid interactions that

could be exacerbated by the presence of moisture.

Packaging and Storage: To maintain the quality and stability of Tyrosine disodium
dihydrate and formulations containing it, controlled low-humidity environments and

appropriate packaging with desiccants are essential.
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Conclusion
Tyrosine disodium dihydrate is an "extremely hygroscopic" compound, a characteristic that is

of paramount importance in its handling and use in pharmaceutical applications. A thorough

understanding and quantification of its moisture sorption behavior, through techniques such as

Dynamic Vapor Sorption and Karl Fischer titration, are essential for developing stable, effective,

and high-quality drug products. The information and protocols provided in this guide serve as a

valuable resource for researchers and drug development professionals working with this and

other hygroscopic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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